1-Butanone, 1-(4-(3-chlorophenyl)-1-(3-(4-methyl-1-piperazinyl)propyl)-4-piperidinyl)-, trihydrochloride

• CAS No.: 62270-82-0
• Molecular Formula: C23H39Cl4N3O
• Molecular Weight: 515.4 g/mol
• IUPAC Name: 1-[4-(3-chlorophenyl)-1-[3-(4-methylpiperazin-1-yl)propyl]piperidin-4-yl]butan-1-one;trihydrochloride
• InChI: InChI=1S/C23H36ClN3O.3ClH/c1-3-6-22(28)23(20-7-4-8-21(24)19-20)9-13-26(14-10-23)11-5-12-27-17-15-25(2)16-18-27;;;/h4,7-8,19H,3,5-6,9-18H2,1-2H3;3*1H
• InChI Key: MBEZLFZGNHSRRB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1(CCN(CC1)CCCN2CCN(CC2)C)C3=CC(=CC=C3)Cl.Cl.Cl.Cl

Description

1-Butanone, 1-(4-(3-chlorophenyl)-1-(3-(4-methyl-1-piperazinyl)propyl)-4-piperidinyl)-, trihydrochloride is a trihydrochloride salt featuring a butanone backbone linked to a piperidinyl core. The piperidinyl ring is substituted with a 3-chlorophenyl group at the 4-position and a propyl chain connected to a 4-methylpiperazine moiety.

Key structural attributes influencing its physicochemical and pharmacological properties include:

• Trihydrochloride salt: Enhances aqueous solubility and bioavailability.
• 4-Methylpiperazinylpropyl chain: Modulates pharmacokinetics (e.g., blood-brain barrier penetration).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The following compounds share structural motifs with the target molecule (Table 1):

Table 1: Structural Comparison of Analogues

Compound Name	Core Structure	Substituents	Salt Form	Key Features	Reference
Target Compound	Piperidinyl-butane-1-one	3-Chlorophenyl, 4-methylpiperazinylpropyl	Trihydrochloride	Enhanced solubility, CNS-targeted design	-
1-(4-Benzylpiperazin-1-yl)-3-(4-chlorophenyl)-3-phenylpropan-1-one	Piperazine-propan-1-one	4-Chlorophenyl, benzyl	None	Dual aromatic substituents; lacks piperidine core
4-[4-(2-Chlorophenyl)piperazin-1-yl]-1-(3,4,5-trimethoxyphenyl)butan-1-one dihydrochloride	Piperazine-butan-1-one	2-Chlorophenyl, trimethoxyphenyl	Dihydrochloride	Trimethoxy group enhances electron density; positional isomerism (2- vs. 3-Cl)
1-(4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)-4-(thiophen-2-yl)butan-1-one	Piperazine-butan-1-one	3-Chloro-CF3-pyridinyl, thiophenyl	None	Thiophene and trifluoromethylpyridine for enhanced lipophilicity
1-(4-Chlorophenyl)-3-[4-(4-nitrophenyl)piperazino]-1-propanone	Piperazine-propan-1-one	4-Chlorophenyl, 4-nitrophenyl	None	Nitro group introduces strong electron-withdrawing effects

Physicochemical and Pharmacological Differences

Solubility and Bioavailability

• The trihydrochloride salt in the target compound significantly improves water solubility compared to non-salt analogues like 1-(4-benzylpiperazin-1-yl)-3-(4-chlorophenyl)-3-phenylpropan-1-one .
• Compounds with dihydrochloride salts (e.g., ) exhibit intermediate solubility but lack the third HCl counterion, reducing ionic strength .

Substituent Effects on Bioactivity

• Chlorophenyl Position : The 3-chlorophenyl group in the target compound may confer distinct receptor-binding profiles compared to 2- or 4-chlorophenyl isomers. For example, 2-chlorophenyl in ’s compound could sterically hinder interactions with flat binding pockets .
• Methylpiperazine vs. Benzylpiperazine : The 4-methylpiperazine in the target compound likely reduces metabolic degradation compared to benzyl-substituted analogues (), which may undergo rapid oxidative debenzylation .